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Compound of Interest

Compound Name:
1-Methylpiperazin-2-one

hydrochloride

Cat. No.: B012958 Get Quote

Technical Guide: 1-Methylpiperazin-2-one
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 1-Methylpiperazin-2-one hydrochloride. It is intended to serve as a valuable

resource for professionals in research and drug development.

Molecular Structure and Properties
1-Methylpiperazin-2-one hydrochloride is a heterocyclic compound widely utilized as a key

intermediate in the synthesis of various bioactive molecules.[1][2] Its hydrochloride salt form

enhances its solubility in aqueous solutions, making it suitable for a variety of applications in

pharmaceutical and chemical research.[1][2]

The fundamental properties of 1-Methylpiperazin-2-one hydrochloride are summarized in the

table below.
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Property Value Source

Molecular Formula C₅H₁₁ClN₂O [3][4]

Molecular Weight 150.61 g/mol [3][4][5]

CAS Number 109384-27-2 [3][4][5]

IUPAC Name
1-methylpiperazin-2-

one;hydrochloride
[3][4]

Canonical SMILES CN1CCNCC1=O.Cl [3][4]

Appearance White to yellowish-brown solid [1]

Purity ≥ 95% (by NMR) [1]

Storage Conditions 0-8 °C [1]

Synthesis and Characterization
The synthesis of 1-Methylpiperazin-2-one hydrochloride can be achieved through the

deprotection of a Boc-protected precursor.

Experimental Protocol: Synthesis
A common method for the synthesis of 1-Methylpiperazin-2-one hydrochloride involves the

following steps:

To a solution of tert-butyl 4-methyl-3-oxopiperazine-1-carboxylate (2.06 g), a 4N HCl-dioxane

solution (20 mL) is added.

The reaction mixture is stirred at room temperature for 1 hour.

Following the completion of the reaction, the solvent is removed by distillation under reduced

pressure.

Toluene is added to the residue, and the solvent is again removed via azeotropic distillation

under reduced pressure.
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The resulting residue is dried to yield 1-Methylpiperazin-2-one hydrochloride as an oil

(1.44 g, 99% yield).[5]

Characterization Data
The synthesized compound can be characterized using the following spectroscopic methods:

¹H-NMR (400 MHz, DMSO-d₆): δ 2.86 (3H, s), 3.34 (2H, br m), 3.50 (2H, m), 3.64 (2H, s).[5]

Mass Spectrometry (ESI): m/z: 115 ([M + H]⁺).[5]

Role in Drug Development
1-Methylpiperazin-2-one hydrochloride is a valuable building block in pharmaceutical

development, particularly in the field of neuropharmacology.[1][2] It serves as a crucial

intermediate in the synthesis of novel therapeutic agents, including those targeting central

nervous system disorders such as anti-anxiety and antidepressant medications.[1][2] While the

compound itself is primarily a synthetic intermediate, its piperazine core is a common scaffold

in many biologically active molecules due to its ability to interact with various biological targets.

Visualizations
Molecular Structure
Caption: 2D structure of 1-Methylpiperazin-2-one hydrochloride.

Synthesis Workflow
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Start: tert-butyl 4-methyl-3-oxopiperazine-1-carboxylate

Add 4N HCl-dioxane solution

Stir at room temperature for 1 hour

Remove solvent under reduced pressure

Azeotropic distillation with toluene

End Product: 1-Methylpiperazin-2-one hydrochloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Methylpiperazin-2-one hydrochloride.

Role as a Synthetic Intermediate
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Caption: Role of 1-Methylpiperazin-2-one hydrochloride in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b012958#molecular-structure-and-weight-of-1-
methylpiperazin-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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